Cas no 1361595-21-2 (3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde)

• Product Name: 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361595-21-2
• MF: C₁₈H₇Cl₆NO
• MW: 465.972278833389
• CID: 4966831
• Update Time: 2025-05-20

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C18H7Cl6NO/c19-8-3-11(17(23)13(21)5-8)10-1-2-15(25-16(10)7-26)12-4-9(20)6-14(22)18(12)24/h1-7H
• InChI Key： NNPZREUANSZMHC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(C2C=C(C=C(C=2Cl)Cl)Cl)=NC=1C=O)Cl)Cl

Computed Properties

• Exact Mass: 464.862930 g/mol
• Monoisotopic Mass: 462.865880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 30
• Molecular Weight: 466.0

Additional information on 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde

Research Briefing on 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde (CAS: 1361595-21-2) in Chemical Biology and Pharmaceutical Applications

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde (CAS: 1361595-21-2) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and picolinaldehyde structural motifs, has shown promising potential in various applications, including drug discovery, material science, and catalysis. This briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its properties, synthesis, and applications.

Recent studies have highlighted the role of 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde as a key intermediate in the synthesis of complex organic molecules. Its structural features, particularly the presence of multiple chlorine atoms, contribute to its reactivity and utility in cross-coupling reactions, which are pivotal in medicinal chemistry. Researchers have successfully employed this compound in the development of novel heterocyclic frameworks, which are often found in bioactive molecules with therapeutic potential.

In the context of drug discovery, 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde has been explored as a building block for the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of small-molecule inhibitors targeting specific kinases involved in inflammatory pathways. The compound's ability to form stable interactions with biological targets, owing to its electron-deficient aromatic rings, makes it a valuable scaffold for rational drug design.

Beyond pharmaceutical applications, this compound has also been investigated for its potential in materials science. Its robust and rigid structure has been leveraged in the development of organic semiconductors and luminescent materials. A recent preprint on ChemRxiv detailed its incorporation into conjugated polymers, which exhibited enhanced thermal stability and optoelectronic properties. These findings suggest that 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde could play a critical role in advancing next-generation electronic devices.

The synthesis of 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde typically involves multi-step organic transformations, including halogenation and formylation reactions. Recent advancements in catalytic methods have improved the yield and scalability of its production, as reported in a 2024 Organic Process Research & Development article. These innovations are crucial for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde (CAS: 1361595-21-2) represents a versatile and high-value compound in chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability underscore its importance in advancing both therapeutic and material innovations. Future research is expected to further explore its potential, particularly in targeted drug delivery systems and sustainable material development.